Cas no 136558-15-1 (4-(Bromomethyl)-1-chloro-2-iodo-Benzene)

• Product Name: 4-(Bromomethyl)-1-chloro-2-iodo-Benzene
• CAS No: 136558-15-1
• MF: C₇H₅BrClI
• MW: 331.376072645187
• MDL: MFCD11848648
• CID: 2101274
• Update Time: 2025-05-23

4-(Bromomethyl)-1-chloro-2-iodo-Benzene Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-1-chloro-2-iodobenzene
• 4-bromomethyl-1-chloro-2-iodo-benzene
• 4-chloro-3-iodobenzyl bromide
• VMHYVBHSCYXWHM-UHFFFAOYSA-N
• Benzene,4-(bromomethyl)-1-chloro-2-iodo-
• Benzene, 4-(bromomethyl)-1-chloro-2-iodo-
• 4-(Bromomethyl)-1-chloro-2-iodo-Benzene

• MDL： MFCD11848648
• Inchi： 1S/C7H5BrClI/c8-4-5-1-2-6(9)7(10)3-5/h1-3H,4H2
• InChI Key： VMHYVBHSCYXWHM-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(CBr)=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 4-(Bromomethyl)-1-chloro-2-iodo-Benzene

4-(Bromomethyl)-1-chloro-2-iodo-Benzene: A Comprehensive Overview

4-(Bromomethyl)-1-chloro-2-iodo-Benzene (CAS No. 136558-15-1) is a highly specialized aromatic compound with a unique structure that makes it valuable in various chemical and pharmaceutical applications. This compound is characterized by its benzene ring substituted with three different halogens: bromine, chlorine, and iodine, each attached at specific positions. The bromine atom is located at the para position relative to the methyl group, while chlorine and iodine are positioned at the ortho and meta positions, respectively. This arrangement not only imparts distinctive chemical properties but also opens up opportunities for versatile reactivity in organic synthesis.

The synthesis of 4-(Bromomethyl)-1-chloro-2-iodo-Benzene involves a series of halogenation reactions on a benzene ring, followed by selective substitution to introduce the methyl group. The process typically begins with chlorination or bromination of benzene under controlled conditions to ensure regioselectivity. Subsequent iodination and methylation steps are carefully optimized to achieve the desired substitution pattern. Recent advancements in catalytic systems and reaction conditions have significantly improved the yield and purity of this compound, making it more accessible for research and industrial applications.

One of the most notable applications of 4-(Bromomethyl)-1-chloro-2-iodo-Benzene is in the field of medicinal chemistry. Its multiple halogen substituents make it an ideal precursor for constructing bioactive molecules with complex architectures. For instance, the bromomethyl group can undergo nucleophilic substitution reactions to introduce various functional groups, while the chlorine and iodine atoms can serve as directing groups for further modifications. This compound has been extensively used in the synthesis of potential drug candidates targeting various therapeutic areas, including cancer, inflammation, and infectious diseases.

Recent studies have highlighted the role of 4-(Bromomethyl)-1-chloro-2-iodo-Benzene in click chemistry and modular synthesis strategies. Its ability to participate in both electrophilic and nucleophilic aromatic substitutions makes it a versatile building block for constructing heterocyclic compounds and polyaromatic systems. For example, researchers have employed this compound as a key intermediate in the synthesis of anthracycline antibiotics analogs, which are known for their potent antitumor activity.

In addition to its role in drug discovery, 4-(Bromomethyl)-1-chloro-2-iodo-Benzene has found applications in materials science. Its unique electronic properties make it a candidate for designing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent investigations have demonstrated that derivatives of this compound can exhibit enhanced charge transport properties, making them suitable for use in flexible electronics and optoelectronic devices.

The physical properties of 4-(Bromomethyl)-1-chloro-2-iodo-Benzene are also worth noting. It exists as a crystalline solid at room temperature with a melting point around 90°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane, chloroform, and diethyl ether. Its stability under normal storage conditions makes it suitable for long-term use in laboratory settings.

From an environmental perspective, understanding the fate and behavior of 4-(Bromomethyl)-1-chloro-2-iodo-Benzene in natural systems is crucial. Recent research has focused on its biodegradation pathways and potential impact on aquatic ecosystems. Studies indicate that this compound undergoes slow hydrolysis under alkaline conditions but remains relatively stable under neutral or acidic pH levels. Efforts are ongoing to develop efficient remediation strategies for any accidental release into the environment.

In conclusion, 4-(Bromomethyl)-1-chloro-2-iodo-Benzene (CAS No. 136558-15-1) is a multifaceted compound with significant potential across diverse fields of chemistry and materials science. Its unique structure, reactivity, and physical properties make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, material synthesis, and environmental chemistry.